Cas no 1245933-91-8 (Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate)

• Product Name: Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate
• CAS No: 1245933-91-8
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4821107
• Update Time: 2025-07-18

Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• C1=C(Br)C=C2C(C(=O)OCC)=C(C)N(C)C2=C1
• Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate

• Inchi： 1S/C13H14BrNO2/c1-4-17-13(16)12-8(2)15(3)11-6-5-9(14)7-10(11)12/h5-7H,4H2,1-3H3
• InChI Key： KEOGJYFXCCEVGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)OCC)=C(C)N2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 31.2

Additional information on Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate

Comprehensive Overview of Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 1245933-91-8)

Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 1245933-91-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This indole derivative is characterized by its unique molecular structure, which includes a bromo substituent at the 5-position and ester functionality at the 3-position. The compound's versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and functional materials.

In recent years, the demand for indole-based compounds has surged due to their widespread applications in drug discovery and agrochemical research. Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate is no exception, as it serves as a key building block for the preparation of heterocyclic compounds with potential biological activities. Researchers are particularly interested in its role in the synthesis of kinase inhibitors and antimicrobial agents, which are currently hot topics in the pharmaceutical industry.

The compound's CAS No. 1245933-91-8 is frequently searched in academic and industrial databases, reflecting its importance in chemical research. Its molecular formula, C₁₃H₁₄BrNO₂, and molecular weight of 296.16 g/mol are critical parameters for researchers working on structure-activity relationships (SAR) studies. The presence of the bromo substituent enhances the compound's reactivity, making it a preferred choice for palladium-catalyzed cross-coupling reactions, a technique widely used in modern organic synthesis.

One of the most discussed applications of Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate is its potential use in the development of fluorescent probes and organic electronic materials. With the growing interest in sustainable technologies and green chemistry, researchers are exploring how this compound can contribute to the design of energy-efficient materials. Its indole core is known for its electron-rich properties, which are essential for creating light-emitting diodes (LEDs) and organic photovoltaics.

Another area where Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate shows promise is in the field of bioconjugation. The compound's ester group can be easily modified to attach biomolecules, making it a useful tool for proteomics and diagnostic applications. This aligns with the current trend of personalized medicine and the need for highly specific biomarkers.

From a synthetic perspective, the compound's 5-bromo substitution offers a strategic handle for further functionalization. Chemists often exploit this feature to introduce diverse substituents via Sonogashira coupling, Suzuki-Miyaura coupling, or Buchwald-Hartwig amination. These reactions are pivotal in constructing complex molecular architectures, which are increasingly relevant in drug design and material science.

In conclusion, Ethyl 5-bromo-1,2-dimethyl-1H-indole-3-carboxylate (CAS No. 1245933-91-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas like drug discovery, material science, and bioconjugation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemical research.